Cas no 942134-44-3 (5-Methyl-6-phenylpyridine-3-ol)

• Product Name: 5-Methyl-6-phenylpyridine-3-ol
• CAS No: 942134-44-3
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4906466
• Update Time: 2025-06-13

5-Methyl-6-phenylpyridine-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-phenylpyridine-3-ol
• 5-Hydroxy-3-methyl-2-phenylpyridine
• J3.631.576H

• Inchi： 1S/C12H11NO/c1-9-7-11(14)8-13-12(9)10-5-3-2-4-6-10/h2-8,14H,1H3
• InChI Key： MUXITAQNLOSLPV-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C2C=CC=CC=2)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Methyl-6-phenylpyridine-3-ol

Recent Advances in the Study of 5-Methyl-6-phenylpyridine-3-ol (CAS: 942134-44-3)

The compound 5-Methyl-6-phenylpyridine-3-ol (CAS: 942134-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyridine core substituted with a methyl and phenyl group, has been the subject of numerous studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent literature highlights its role as a promising scaffold for drug development, particularly in the context of anti-inflammatory and antimicrobial agents.

One of the key areas of focus in recent studies has been the optimization of synthetic routes for 5-Methyl-6-phenylpyridine-3-ol. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in large-scale production. The study employed palladium-catalyzed cross-coupling reactions, which not only enhanced efficiency but also reduced the environmental impact of the synthesis process. These advancements are critical for facilitating further preclinical and clinical evaluations of this compound.

In addition to synthetic improvements, recent research has explored the biological activity of 5-Methyl-6-phenylpyridine-3-ol. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited selectivity for COX-2 over COX-1, suggesting a favorable safety profile for potential use as an anti-inflammatory agent. Furthermore, molecular docking studies revealed strong interactions with the active site of COX-2, providing a structural basis for its efficacy.

Another noteworthy development is the investigation of 5-Methyl-6-phenylpyridine-3-ol as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy reported its activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that may reduce the likelihood of resistance development. These findings position it as a candidate for further development in the face of rising antibiotic resistance.

Despite these promising results, challenges remain in the development of 5-Methyl-6-phenylpyridine-3-ol as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Additionally, comprehensive toxicological assessments are needed to ensure its safety for human use. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in these areas.

In conclusion, 5-Methyl-6-phenylpyridine-3-ol (CAS: 942134-44-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation underscore its potential as a therapeutic agent for inflammatory and infectious diseases. Continued research efforts will be essential to fully realize its clinical applications and address existing challenges.